Cas no 852940-55-7 (Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate)

• Product Name: Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate
• CAS No: 852940-55-7
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 5053936
• Update Time: 2025-05-19

Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate
• methyl 3-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)propanoate
• NE49579
• Z90122773
• Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate

• Inchi： 1S/C12H12N2O3S/c1-17-10(15)6-7-14-11(16)8-4-2-3-5-9(8)13-12(14)18/h2-5H,6-7H2,1H3,(H,13,18)
• InChI Key： UUSRLUYCUKSBHU-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7

Additional information on Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate

Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate (CAS No. 852940-55-7): A Comprehensive Overview

Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate, identified by its CAS number 852940-55-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, specifically featuring a quinazoline core structure modified with a sulfanyl group and an ester moiety. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate consists of a fused ring system comprising a quinazoline ring substituted at the 4-position with an oxo group and at the 2-position with a sulfanyl group. The presence of these functional groups contributes to the compound's potential biological activity. Specifically, the oxo group enhances electrophilicity, while the sulfanyl group introduces polarity and potential interactions with biological targets.

In recent years, there has been growing interest in quinazoline derivatives due to their diverse pharmacological properties. Quinazoline scaffolds are known for their role in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The modifications introduced in Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate aim to optimize its pharmacokinetic and pharmacodynamic profiles, making it a valuable asset in medicinal chemistry research.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The ester functionality in Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate can be further modified through various chemical reactions, such as hydrolysis or transesterification, to generate novel derivatives with tailored biological activities. This flexibility is particularly advantageous in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have highlighted the importance of sulfanyl-containing heterocycles in medicinal chemistry. Compounds featuring sulfanyl groups have demonstrated impressive bioactivity across multiple disease indications. The sulfanyl group in Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate is expected to contribute to favorable interactions with biological targets, potentially enhancing binding affinity and selectivity. This feature makes the compound a promising candidate for further exploration in rational drug design.

The synthesis of Methyl 3-(4-oxo-2-sulfanyl-3,4-dihydroquinazolin-3-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the advancements in synthetic organic chemistry that facilitate the development of complex molecules.

In terms of biological evaluation, Methyl 3-(4-oxo-2-sulfanyl)-3,4-dihydroquniazolin-3-ylpropanoate has shown promise in preliminary assays. Its ability to modulate key biological pathways suggests its potential utility in addressing various therapeutic challenges. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile. These studies will be crucial in determining its suitability for clinical translation and eventual therapeutic application.

The development of new drugs is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Methyl 3-(4-oxo-2-sulfanyl)-3,4-dihydroquniazolin-3-ylpropanoate, with its unique structural features and promising biological profile, exemplifies how innovative chemical design can lead to the discovery of novel therapeutic agents. As research continues to uncover new applications for quinazoline derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.

The future direction of research on Methyl 3-(4-oxo-2-sulfanyl)-3,4-dihydroqun strong>